4-Ethoxyphenyl 4-propylbenzoate

• IUPAC Name: (4-ethoxyphenyl) 4-propylbenzoate
• InChI: InChI=1S/C18H20O3/c1-3-5-14-6-8-15(9-7-14)18(19)21-17-12-10-16(11-13-17)20-4-2/h6-13H,3-5H2,1-2H3
• InChI Key: SVCUFJZAUTZZTN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC
• Molecular Formula: C18H20O3
• DSSTOX Substance ID: DTXSID20607656
• Molecular Weight: 284.3 g/mol
• CAS RN: 53132-08-4

Description

4-Ethoxyphenyl 4-propylbenzoate is a chemical compound with the CAS Number: 53132-08-4. It has a molecular weight of 284.36. The compound appears as a white to yellow powder or crystals.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C18H20O3/c1-3-5-14-6-8-15 (9-7-14)18 (19)21-17-12-10-16 (11-13-17)20-4-2/h6-13H,3-5H2,1-2H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a white to yellow powder or crystals. It is stored at room temperature.

Scientific Research Applications

Dynamic Heterogeneity in Crystalline Phases

• Research Focus : The study by Tekely (1992) explored the dynamic heterogeneity of the crystalline phase of thermotropic 4-ethoxyphenyl 4-ethoxybenzoate.
• Key Findings : Utilizing high-resolution 13C and 1H solid-state NMR spectroscopy, it was found that the material exhibits inhomogeneous distribution of correlation times, which is crucial for understanding its phase structure and internal motion.

Antimicrobial and Antioxidant Activities

• Research Focus : The study by Tatipamula & Vedula (2019) investigated the antimicrobial and antioxidant properties of certain compounds related to 4-Ethoxyphenyl 4-propylbenzoate.
• Key Findings : The research indicated significant antimicrobial and antioxidant activities for these compounds, suggesting potential applications in pharmaceuticals.

Environmental Analysis

• Research Focus : Wahlberg, Renberg, and Wideqvist (1990) conducted a study on the determination of nonylphenol and nonylphenol ethoxylates, derivatives of compounds similar to this compound, in environmental samples.
• Key Findings : Their method was crucial for understanding the environmental presence and impact of these compounds, highlighting their significance in environmental studies.

Liquid Crystal Research

• Research Focus : The study of mesomorphic properties of orthopalladated complexes by Hoshino, Hasegawa, and Matsunaga (1991) explored compounds related to this compound.
• Key Findings : They found that these compounds exhibit interesting mesomorphic properties, making them potential candidates for liquid crystal applications.

Electro-Optical Properties in Liquid Crystals

• Research Focus : Otterholm et al. (1987) conducted research on the electro-optical properties of some ferroelectric liquid crystals derived from similar compounds.
• Key Findings : Their findings suggest potential applications in electro-optical devices due to the specific liquid crystal behaviors observed.

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and the signal word is "Warning". The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P338 (remove contact lenses if present and easy to do – continue rinsing), and P351 (rinse cautiously with water for several minutes).